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Compound of Interest

Compound Name: bis(Tributyltin)oxide

Cat. No.: B142050 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Organotin(IV) carboxylates are a class of compounds with significant potential in

medicinal chemistry and drug development, demonstrating a range of biological activities

including antimicrobial, antifungal, and anticancer properties.[1][2] Bis(tributyltin)oxide,

(Bu₃Sn)₂O, serves as a versatile and common starting material for the synthesis of these

complexes. The reaction typically involves a condensation reaction with a carboxylic acid,

which allows for the incorporation of various bioactive ligands.[3] This application note provides

detailed protocols for the synthesis of tributyltin(IV) carboxylate complexes, methods for their

characterization, and a summary of their biological activities.

General Reaction Scheme The fundamental reaction for synthesizing tributyltin carboxylates

from bis(tributyltin)oxide is a condensation reaction with a carboxylic acid. This reaction

proceeds with the formation of the desired organotin complex and water as the sole byproduct.

The water is typically removed azeotropically to drive the reaction to completion.[1][3]
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Bis(tributyltin)oxide
((Bu₃Sn)₂O) + Carboxylic Acid

(2 R-COOH)
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(2 Bu₃SnOCOR)
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 Reflux + Water

(H₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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